Cas no 397843-57-1 (Boronic acid, [3-[[(2-methylpropyl)amino]methyl]phenyl]-)
397843-57-1 structure
Product Name:Boronic acid, [3-[[(2-methylpropyl)amino]methyl]phenyl]-
CAS No:397843-57-1
MF:C11H18BNO2
MW:207.077123165131
CID:1510859
PubChem ID:11041944
Update Time:2025-04-21
Boronic acid, [3-[[(2-methylpropyl)amino]methyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Boronic acid, [3-[[(2-methylpropyl)amino]methyl]phenyl]-
- 397843-57-1
- (3-{[(2-methylpropyl)amino]methyl}phenyl)boronic acid
- SCHEMBL6358240
- (3-((isobutylamino)methyl)phenyl)boronic acid
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- Inchi: 1S/C11H18BNO2/c1-9(2)7-13-8-10-4-3-5-11(6-10)12(14)15/h3-6,9,13-15H,7-8H2,1-2H3
- InChI Key: FWWFDDIEIFXVFV-UHFFFAOYSA-N
- SMILES: OB(C1=CC=CC(=C1)CNCC(C)C)O
Computed Properties
- Exact Mass: 206.14674
- Monoisotopic Mass: 207.1430590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.5Ų
Experimental Properties
- PSA: 52.49
Boronic acid, [3-[[(2-methylpropyl)amino]methyl]phenyl]- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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